Cas no 1176663-80-1 (2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide
• CAS No: 1176663-80-1
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 2162018
• Update Time: 2025-10-31

2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-(2-methoxy-benzyl)-acetamide
• 2-Chloro-N-cyclopropyl-N-(2-methoxybenzyl)acetamide
• AM90819
• 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide

• Inchi： 1S/C13H16ClNO2/c1-17-12-5-3-2-4-10(12)9-15(11-6-7-11)13(16)8-14/h2-5,11H,6-9H2,1H3
• InChI Key： NVWANHHXQZVLGW-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC=CC=1OC)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide

Research Update on 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide (CAS: 1176663-80-1)

2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide (CAS: 1176663-80-1) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of a chloroacetamide moiety, coupled with cyclopropyl and methoxybenzyl groups, suggests potential reactivity and biological activity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide, with particular emphasis on its potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These efforts are critical for ensuring the reliability of subsequent biological assays and pharmacological studies.

One of the key areas of interest is the compound's potential role as an intermediate in the synthesis of novel therapeutic agents. Preliminary findings suggest that 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide may serve as a precursor for the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, its structural similarity to known pharmacophores has prompted investigations into its activity against kinases and other protein targets involved in disease pathways.

In addition to its synthetic utility, researchers have also explored the biological activity of 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide. Early-stage in vitro studies have demonstrated moderate activity against certain cancer cell lines, raising the possibility of its use in oncology research. However, further studies are needed to elucidate the mechanism of action and optimize its efficacy and selectivity.

The safety and toxicological profile of 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide have also been subjects of preliminary investigation. While the compound appears to exhibit low acute toxicity in standard assays, comprehensive studies are required to assess its long-term effects and potential off-target interactions. These findings will be crucial for determining its suitability for further development as a therapeutic agent.

In conclusion, 2-Chloro-N-cyclopropyl-N-(2-methoxy-benzyl)-acetamide (CAS: 1176663-80-1) represents a promising compound with potential applications in drug discovery and chemical biology. Ongoing research efforts are expected to provide deeper insights into its synthetic utility, biological activity, and pharmacological properties. As the field advances, this compound may emerge as a valuable tool for the development of novel therapeutic strategies.